molecular formula C9H10N2O2 B14828903 4-Amino-5-cyclopropoxypicolinaldehyde

4-Amino-5-cyclopropoxypicolinaldehyde

Cat. No.: B14828903
M. Wt: 178.19 g/mol
InChI Key: DDBUZSFBSKAABJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-5-cyclopropoxypicolinaldehyde is a picolinaldehyde derivative featuring a cyclopropoxy group at the 5-position and an amino group at the 4-position of the pyridine ring. Its molecular formula is C₉H₁₁N₂O₂, with a molecular weight of 179.2 g/mol.

Properties

Molecular Formula

C9H10N2O2

Molecular Weight

178.19 g/mol

IUPAC Name

4-amino-5-cyclopropyloxypyridine-2-carbaldehyde

InChI

InChI=1S/C9H10N2O2/c10-8-3-6(5-12)11-4-9(8)13-7-1-2-7/h3-5,7H,1-2H2,(H2,10,11)

InChI Key

DDBUZSFBSKAABJ-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=C(N=C2)C=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-5-cyclopropoxypicolinaldehyde can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 4-amino-2-chloropyridine with cyclopropyl alcohol in the presence of a base can yield the desired compound. The reaction conditions typically involve heating the mixture to a specific temperature and maintaining it for a certain period to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 4-Amino-5-cyclopropoxypicolinaldehyde may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, automated systems for precise control of reaction parameters, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

4-Amino-5-cyclopropoxypicolinaldehyde undergoes various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)

    Reduction: Sodium borohydride (NaBH₄), Lithium aluminum hydride (LiAlH₄)

    Substitution: Various nucleophiles such as halides, amines, and thiols

Major Products Formed

    Oxidation: 4-Amino-5-cyclopropoxypicolinic acid

    Reduction: 4-Amino-5-cyclopropoxypicolinalcohol

    Substitution: Depending on the nucleophile used, various substituted derivatives can be formed.

Scientific Research Applications

4-Amino-5-cyclopropoxypicolinaldehyde has several applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

    Biology: It can be used in the study of enzyme mechanisms and as a probe for biological assays.

    Industry: Used in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Amino-5-cyclopropoxypicolinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The amino and cyclopropoxy groups may also contribute to its binding affinity and specificity for certain targets. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

  • Cyclopropoxy vs.
  • Aldehyde vs. Amide Functionality : The aldehyde group in the target compound offers nucleophilic reactivity distinct from the amide groups in compounds 4 and 7 , which are more suited for hydrogen bonding or stability in biological systems.
  • Amino Group Positioning: The 4-amino group in the target compound may facilitate intramolecular interactions, similar to compound 4, but differs from the nitro group in compound 7, which is electron-withdrawing and may reduce electrophilicity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.